Cas no 19296-69-6 ((3-Bromophenyl)(2,2-dimethoxyethyl)sulfane)

• Product Name: (3-Bromophenyl)(2,2-dimethoxyethyl)sulfane
• CAS No: 19296-69-6
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• CID: 123471
• PubChem ID: 18542464
• Update Time: 2025-06-12

(3-Bromophenyl)(2,2-dimethoxyethyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Bromophenyl)(2,2-dimethoxyethyl)sulfane
• 1-bromo-3-(2,2-dimethoxyethylsulfanyl)benzene
• 1-bromo-3-(2,2-dimethoxy-ethylsulfanyl)-benzene
• Benzene, 1-bromo-3-[(2,2-dimethoxyethyl)thio]-
• <3-Brom-phenyl>-<2,2-dimethoxy-aethyl>-sulfid
• DTXSID90594948
• (3-Bromophenyl)-(2,2-dimethoxyethyl)sulfane
• CS-0302159
• EN300-395082
• 1-bromo-3-(2,2-dimethoxy-ethylsulphanyl)-benzene
• 1-Bromo-3-[(2,2-dimethoxyethyl)sulfanyl]benzene
• 19296-69-6
• AKOS015152604
• ACJCUYKHLMPMFM-UHFFFAOYSA-N
• SCHEMBL3969030
• 1-bromo-3-((2,2-dimethoxyethyl)thio)benzene
• DB-363407

• MDL： MFCD08706040
• Inchi： 1S/C10H13BrO2S/c1-12-10(13-2)7-14-9-5-3-4-8(11)6-9/h3-6,10H,7H2,1-2H3
• InChI Key： ACJCUYKHLMPMFM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SCC(OC)OC

Computed Properties

• Exact Mass: 275.98200
• Monoisotopic Mass: 275.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8A^2

Experimental Properties

• PSA: 43.76000
• LogP: 3.16010

Additional information on (3-Bromophenyl)(2,2-dimethoxyethyl)sulfane

Recent Advances in the Study of (3-Bromophenyl)(2,2-dimethoxyethyl)sulfane (CAS: 19296-69-6) in Chemical Biology and Pharmaceutical Research

In recent years, the compound (3-Bromophenyl)(2,2-dimethoxyethyl)sulfane (CAS: 19296-69-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its bromophenyl and dimethoxyethyl sulfide moieties, has been investigated for its role as a versatile intermediate in organic synthesis. Recent studies have highlighted its utility in the construction of complex molecules, particularly in the development of sulfur-containing pharmaceuticals. The presence of the bromine atom at the meta position of the phenyl ring offers a reactive site for further functionalization, making it a valuable building block in medicinal chemistry.

One of the most notable advancements in the study of (3-Bromophenyl)(2,2-dimethoxyethyl)sulfane is its potential as a precursor in the synthesis of novel kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, paving the way for the development of new therapeutic agents.

In addition to its applications in kinase inhibition, recent studies have explored the compound's role in modulating oxidative stress pathways. The sulfur-containing moiety is thought to contribute to its antioxidant properties, which could be harnessed for the treatment of oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders. Preliminary in vitro studies have shown that (3-Bromophenyl)(2,2-dimethoxyethyl)sulfane can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage.

The synthesis of (3-Bromophenyl)(2,2-dimethoxyethyl)sulfane has also seen methodological improvements. Recent reports describe more efficient and environmentally friendly synthetic routes, utilizing catalytic systems that minimize the use of hazardous reagents. These advancements not only enhance the scalability of the compound's production but also align with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the full characterization of the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing research is focused on elucidating its metabolic stability, bioavailability, and potential toxicity. These studies are crucial for determining its suitability as a drug candidate and for guiding further optimization efforts.

In conclusion, (3-Bromophenyl)(2,2-dimethoxyethyl)sulfane (CAS: 19296-69-6) represents a compound of significant interest in chemical biology and pharmaceutical research. Its versatile applications in synthesis, kinase inhibition, and oxidative stress modulation highlight its potential as a valuable tool in drug discovery. Continued research into its biological effects and synthetic accessibility will be essential for unlocking its full therapeutic potential.